Cas no 86319-88-2 (1-(1,3-Benzothiazol-2-yl)butane-1,3-dione)

1-(1,3-Benzothiazol-2-yl)butane-1,3-dione is a heterocyclic organic compound featuring a benzothiazole core linked to a butane-1,3-dione moiety. This structure imparts unique reactivity, making it valuable as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials. The benzothiazole group enhances electron-withdrawing properties, while the diketone functionality offers versatile coordination and chelation potential. Its stability under various conditions and compatibility with multiple reaction pathways make it suitable for complex organic transformations. Researchers leverage this compound for its ability to form heterocyclic derivatives with potential biological activity. Its well-defined structure ensures reproducibility in synthetic applications, supporting its use in method development and industrial-scale processes.

1-(1,3-Benzothiazol-2-yl)butane-1,3-dione structure

86319-88-2 structure

Product Name:1-(1,3-Benzothiazol-2-yl)butane-1,3-dione

CAS No:86319-88-2

MF:C₁₁H₉NO₂S

MW:219.259661436081

CID:708412

PubChem ID:13133655

Update Time:2025-05-28

1-(1,3-Benzothiazol-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 1,3-Butanedione,1-(2-benzothiazolyl)-
- 1,3-Butanedione,1-(2-benzothiazolyl)-(9CI)
- 1,3-BUTANEDIONE, 1-(2-BENZOTHIAZOLYL)-
- 2-acetoacetylbenzothiazole
- 1-(1,3-Benzothiazol-2-yl)butane-1,3-dione
- Inchi： 1S/C11H9NO2S/c1-7(13)6-9(14)11-12-8-4-2-3-5-10(8)15-11/h2-5H,6H2,1H3
- InChI Key： GLBHDSPTUZOETI-UHFFFAOYSA-N
- SMILES： S1C(C(CC(C)=O)=O)=NC2C=CC=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 280
XLogP3: 2.1
Topological Polar Surface Area: 75.3

1-(1,3-Benzothiazol-2-yl)butane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1126241-0.05g	1-(1,3-benzothiazol-2-yl)butane-1,3-dione	86319-88-2	95%	0.05g	$587.0	2023-10-26
Enamine	EN300-1126241-0.1g	1-(1,3-benzothiazol-2-yl)butane-1,3-dione	86319-88-2	95%	0.1g	$615.0	2023-10-26
Enamine	EN300-1126241-0.25g	1-(1,3-benzothiazol-2-yl)butane-1,3-dione	86319-88-2	95%	0.25g	$642.0	2023-10-26
Enamine	EN300-1126241-0.5g	1-(1,3-benzothiazol-2-yl)butane-1,3-dione	86319-88-2	95%	0.5g	$671.0	2023-10-26
Enamine	EN300-1126241-1.0g	1-(1,3-benzothiazol-2-yl)butane-1,3-dione	86319-88-2		1g	$884.0	2023-06-09
Enamine	EN300-1126241-2.5g	1-(1,3-benzothiazol-2-yl)butane-1,3-dione	86319-88-2	95%	2.5g	$1370.0	2023-10-26
Enamine	EN300-1126241-5.0g	1-(1,3-benzothiazol-2-yl)butane-1,3-dione	86319-88-2		5g	$2566.0	2023-06-09
Enamine	EN300-1126241-10.0g	1-(1,3-benzothiazol-2-yl)butane-1,3-dione	86319-88-2		10g	$3807.0	2023-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529896-50mg	1-(Benzo[d]thiazol-2-yl)butane-1,3-dione	86319-88-2	98%	50mg	￥16070.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529896-100mg	1-(Benzo[d]thiazol-2-yl)butane-1,3-dione	86319-88-2	98%	100mg	￥19625.00	2024-04-28